3-methoxyestra-1,3,5(10),6-tetraen-17-one
3-methoxyestra-1,3,5(10),6-tetraen-17-one
Brand Name:
Vulcanchem
CAS No.:
17253-36-0
VCID:
VC0097904
InChI:
InChI=1S/C19H22O2/c1-19-10-9-15-14-6-4-13(21-2)11-12(14)3-5-16(15)17(19)7-8-18(19)20/h3-6,11,15-17H,7-10H2,1-2H3/t15-,16-,17+,19+/m1/s1
SMILES:
CC12CCC3C(C1CCC2=O)C=CC4=C3C=CC(=C4)OC
Molecular Formula:
C19H22O2
Molecular Weight:
282.4 g/mol
3-methoxyestra-1,3,5(10),6-tetraen-17-one
CAS No.: 17253-36-0
Impurities
VCID: VC0097904
Molecular Formula: C19H22O2
Molecular Weight: 282.4 g/mol
| CAS No. | 17253-36-0 |
|---|---|
| Product Name | 3-methoxyestra-1,3,5(10),6-tetraen-17-one |
| Molecular Formula | C19H22O2 |
| Molecular Weight | 282.4 g/mol |
| IUPAC Name | (8R,9S,13S,14S)-3-methoxy-13-methyl-9,11,12,14,15,16-hexahydro-8H-cyclopenta[a]phenanthren-17-one |
| Standard InChI | InChI=1S/C19H22O2/c1-19-10-9-15-14-6-4-13(21-2)11-12(14)3-5-16(15)17(19)7-8-18(19)20/h3-6,11,15-17H,7-10H2,1-2H3/t15-,16-,17+,19+/m1/s1 |
| Standard InChIKey | SIXKLAYWNMHDIQ-VXNCWWDNSA-N |
| Isomeric SMILES | C[C@]12CC[C@H]3[C@H]([C@@H]1CCC2=O)C=CC4=C3C=CC(=C4)OC |
| SMILES | CC12CCC3C(C1CCC2=O)C=CC4=C3C=CC(=C4)OC |
| Canonical SMILES | CC12CCC3C(C1CCC2=O)C=CC4=C3C=CC(=C4)OC |
| PubChem Compound | 11300546 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume